Cas no 1807977-50-9 (5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride
• CAS No: 1807977-50-9
• MF: C₁₂H₁₃Cl₂N₃O₂
• MW: 302.156520605087
• CID: 5844511
• PubChem ID: 86261816
• Update Time: 2025-11-01

5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole:hydrochloride
• 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride
• 1706435-85-9
• 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole
• AKOS025311616
• 1807977-50-9
• 5-azetidin-3-yl-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole
• 5-(Azetidin-3-yl)-3-((2-chlorophenoxy)methyl)-1,2,4-oxadiazole
• SB51711

• Inchi： 1S/C12H12ClN3O2.ClH/c13-9-3-1-2-4-10(9)17-7-11-15-12(18-16-11)8-5-14-6-8;/h1-4,8,14H,5-7H2;1H
• InChI Key： SYNPQTQOKPSVER-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(COC2=CC=CC=C2Cl)=N1.[H]Cl

Computed Properties

• Exact Mass: 265.0618043g/mol
• Monoisotopic Mass: 265.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride

Introduction to 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride (CAS No. 1807977-50-9)

5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1807977-50-9, belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural composition of this molecule incorporates an azetidinyl moiety and a (2-chlorophenoxy)methyl substituent, both of which contribute to its unique pharmacological properties.

The 1,2,4-oxadiazole core is a heterocyclic aromatic ring system that has been extensively studied for its role in various bioactive molecules. Its stability and reactivity make it an ideal scaffold for designing compounds with targeted biological effects. In particular, the presence of the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo studies.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride compound is no exception and has been investigated for its potential role in modulating various disease pathways.

One of the most compelling aspects of this compound is its interaction with biological targets. The azetidinyl group is known to interact with enzymes and receptors in a manner that can lead to inhibitory effects on certain metabolic pathways. Meanwhile, the (2-chlorophenoxy)methyl moiety provides additional binding sites that can enhance the compound's affinity for specific targets. This dual interaction mechanism makes 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride a promising candidate for further investigation.

In vitro studies have shown that this compound exhibits significant activity against several types of cancer cells. The mechanisms by which it exerts its effects are believed to involve inhibition of key signaling pathways that are involved in cell proliferation and survival. For instance, research suggests that it may interfere with the activity of kinases and other enzymes that are crucial for tumor growth. Additionally, its ability to induce apoptosis in cancer cells has been observed in preliminary experiments.

The anti-inflammatory properties of 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride have also been explored. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways, this compound may offer a novel approach to treating these conditions. Studies have indicated that it can reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory cells.

Another area of interest is the antimicrobial activity of this compound. With increasing concerns about antibiotic resistance, there is a growing need for new antimicrobial agents. Preliminary data suggest that 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride can exhibit potent activity against various bacterial strains. This is attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidinyl group typically involves cyclization reactions using appropriate precursors under controlled temperatures and catalysts. The subsequent attachment of the (2-chlorophenoxy)methyl group requires careful selection of reagents to ensure high yield and purity. Finally, conversion to the hydrochloride salt form enhances its stability and solubility for further applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between 5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride and its target proteins. These studies provide valuable insights into how the compound interacts with biological receptors at an atomic level. This information is crucial for optimizing its structure to improve potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. Preliminary studies suggest that it has reasonable oral bioavailability and moderate metabolic stability in vivo.

In conclusion,5-(azetidin-3-yl)-3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole hydrochloride (CAS No. 1807977-50-9) is a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into treating various diseases, including cancer and inflammatory disorders. As research continues to uncover new therapeutic possibilities,5-(azetidin-3-ylyl)-3-[]][(methyl)]}-1[[[[[[1]]]]]]]]]]]]] oxadiazole hydrochloride may play a crucial role in developing next-generation therapeutic agents.